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Introduction

leico-4F is a low band-gap, non-fullerene acceptor (NFA) of the A-D-A (Acceptor-Donor-
Acceptor) type structure.[1] It features an electron-donating indaceno[1,2-b:5,6-b’]dithiophene
(IDT) core flanked by two electron-withdrawing 2-(5,6-difluoro-3-oxo-2,3-dihydro-1H-inden-1-
ylidene)malononitrile (IC-2F) units, with thiophene spacers.[1] This molecular design results in
strong light absorption in the near-infrared (NIR) region, with a maximum absorption around
860 nm.[1] Its primary application is as an electron acceptor in the active layer of bulk
heterojunction (BHJ) organic solar cells, often blended with a polymer donor such as PTB7-Th
or PBDTTT-OFT.

Key Advantages in Organic Solar Cells:

o Broad Light Absorption: The absorption spectrum of leico-4F extends into the NIR region,
enabling the fabrication of solar cells that can harvest a larger portion of the solar spectrum.

[1][2]

» High Power Conversion Efficiency (PCE): When blended with suitable polymer donors,
leico-4F has been shown to produce organic solar cells with high power conversion
efficiencies.[2][3][4]
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» Potential for Semitransparent and Implantable Devices: Its strong NIR absorption makes it

suitable for creating semitransparent solar cells that are less colored to the human eye and

for devices designed for implantable electronics that can be powered by light transmitted
through tissue.[2][5][6]

Quantitative Data Summary

The performance of organic solar cells incorporating leico-4F is highly dependent on the

choice of the donor material and the processing conditions. Below is a summary of key

photovoltaic parameters from various studies.

Short-
Open- Circuit Power
Donor Device Circuit Current Fill Factor Conversion
Material Structure Voltage Density (FF) [%] Efficiency
(VOC) [V] (JSC) (PCE) [%]
[mA/cm2]
ITO/ZNO/Acti
ve
PTB7-Th 0.71 27.3 66 12.8
Layer/MoOx/
Ag
Glass/ITO/Zn
O/PEIE/Activ
13.0 (pre-
PBDTTT-OFT e 0.698 255 73.4 )
annealing)
Layer/MoOx/
Ag
14.3 (under
PTB7-Th Not Specified  Not Specified  Not Specified  Not Specified  implant light
illumination)
ITO/ZNO/Acti
PTB7- 9.56 (with
ve
Th:PC71BM Not Specified  Not Specified  Not Specified  10wt% leico-
Layer/MoOx/
(Ternary) 4F)
Ag
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Experimental Protocols

Protocol 1: Fabrication of a PTB7-Th:leico-4F Bulk
Heterojunction Organic Solar Cell

This protocol describes a general procedure for fabricating an inverted-structure organic solar
cell.

1. Substrate Preparation: a. Begin with indium tin oxide (ITO) coated glass substrates. b.
Sequentially clean the substrates in an ultrasonic bath with detergent, deionized water,
acetone, and isopropyl alcohol for 20 minutes each.[4] c. Dry the substrates with a stream of
nitrogen gas. d. Treat the substrates with UV-ozone for 15 minutes to improve the work function
and remove organic residues.[7]

2. Deposition of Electron Transport Layer (ETL): a. Prepare a zinc oxide (ZnO) precursor
solution. b. Spin-coat the ZnO solution onto the cleaned ITO substrates at 3200 rpm for 40
seconds to achieve a film thickness of approximately 40 nm.[7] c. Anneal the ZnO-coated
substrates at 200°C for 30 minutes in air.[7] d. Transfer the substrates into a nitrogen-filled
glovebox.

3. Active Layer Deposition: a. Prepare a blend solution of PTB7-Th and leico-4F. A common
ratio is 1:1.5 or 1:2 by weight in a solvent such as chlorobenzene with a processing additive
like 1-chloronaphthalene (CN).[4][8] The total concentration is typically around 20-25 mg/mL.[4]
[8] b. Stir the solution at an elevated temperature (e.g., 40-50°C) for several hours to ensure
complete dissolution. c. Spin-coat the active layer solution onto the ZnO layer. A typical spin
speed is around 3200 rpm for 40 seconds to achieve a thickness of about 100 nm.[7]

4. Deposition of Hole Transport Layer (HTL): a. Deposit a thin layer of Molybdenum(VI) oxide
(MoOx) with a thickness of approximately 5-10 nm via thermal evaporation.

5. Deposition of Metal Electrode: a. Deposit the top metal electrode, typically silver (Ag) with a
thickness of 100 nm, via thermal evaporation through a shadow mask to define the device

area.

6. Device Annealing and Encapsulation: a. Perform a post-fabrication thermal anneal in a
nitrogen environment. The optimal temperature and time can vary, for instance, at 90°C or
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150°C for 5 minutes.[8] b. For stability testing, encapsulate the devices using a UV-curable
epoxy and a glass coverslip inside the glovebox.

Protocol 2: Characterization of the Organic Solar Cell

1. Current Density-Voltage (J-V) Measurement: a. Use a solar simulator with a standard AM
1.5G spectrum at an intensity of 100 mW/cm2. b. Measure the J-V characteristics of the device
in the dark and under illumination using a source meter. c. Extract key photovoltaic parameters:
VOC, JSC, FF, and PCE.

2. External Quantum Efficiency (EQE) Measurement: a. Use a dedicated EQE system with a
light source (e.g., Xenon lamp), a monochromator, and a calibrated photodiode. b. Measure the
device's spectral response to determine the percentage of incident photons at each wavelength
that are converted into charge carriers.

3. Morphological Characterization (Optional): a. Use Atomic Force Microscopy (AFM) to study

the surface topography and phase separation of the active layer. b. Use Transmission Electron
Microscopy (TEM) or Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS) to investigate
the bulk morphology and molecular packing of the blend film.

Visualizations
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Device Architecture (Inverted Structure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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